molecular formula MgOSn B1514505 Magnesium tin oxide CAS No. 39467-03-3

Magnesium tin oxide

Cat. No.: B1514505
CAS No.: 39467-03-3
M. Wt: 159.01 g/mol
InChI Key: WODQBLHHDJHFLM-UHFFFAOYSA-N
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Description

Magnesium tin oxide (Mg-Sn-O) is a transparent conducting oxide (TCO) characterized by high optical transmittance (>80% for 320 nm films) and moderate electrical conductivity, making it suitable for optoelectronic applications such as solar cells and touchscreens . It is synthesized via methods like electron beam evaporation followed by annealing , or chemical co-precipitation for doped variants . Structurally, Mg-Sn-O can exist as a mixed oxide (e.g., MgSnO₃ or Mg₂SnO₄) or as a composite where MgO and SnO₂ phases coexist . Its band gap (~3.5 eV) bridges the properties of SnO₂ and MgO, offering a balance between conductivity and optical transparency .

Properties

CAS No.

39467-03-3

Molecular Formula

MgOSn

Molecular Weight

159.01 g/mol

InChI

InChI=1S/Mg.O.Sn

InChI Key

WODQBLHHDJHFLM-UHFFFAOYSA-N

SMILES

O=[Sn].[Mg]

Canonical SMILES

O=[Sn].[Mg]

Origin of Product

United States

Chemical Reactions Analysis

Photocatalytic Reactions

Magnesium doping enhances visible-light-driven redox activity:

  • Organic Pollutant Degradation :
    Mg-doped ZTO degrades 98% of rhodamine B (RhB) dye in 100 minutes under visible light, outperforming undoped ZTO (62% degradation) . The reaction follows pseudo-first-order kinetics:

    Rate constant k=0.035min1(Mg ZTO)vs 0.012min1(undoped)\text{Rate constant }k=0.035\,\text{min}^{-1}\,(\text{Mg ZTO})\,\text{vs }0.012\,\text{min}^{-1}\,(\text{undoped})
  • Antibacterial Activity :
    Mg-ZTO generates hydroxyl radicals (- OH) and superoxide (O₂- ⁻), achieving 99.76% inactivation of E. coli and 96.96% of S. aureus within 1 hour .

Band Gap Engineering

Magnesium doping modulates SnO₂’s electronic structure:

Mg Doping (%)Band Gap (eV)Effect
0 3.60Baseline SnO₂
2 3.78Band gap widening due to Mg substitution
8 3.65Band gap narrowing from interstitial Mg

The widened band gap at low Mg concentrations improves charge carrier separation, while interstitial doping at higher levels introduces mid-gap states .

Redox and Surface Reactions

  • Oxygen Vacancy Formation :
    Mg²⁺ doping creates oxygen vacancies (VO- - ), enhancing surface reactivity:

    Mg2++SnO2MgSn+VO+12O2(g)\text{Mg}^{2+}+\text{SnO}_2\rightarrow \text{Mg}_{\text{Sn}}''+\text{VO}^{--}+\frac{1}{2}\text{O}_2(g)

    These vacancies act as electron traps, reducing recombination rates .

  • CO₂ and H₂O Adsorption :
    Mg-doped SnO₂ exhibits stronger chemisorption of CO₂ and H₂O compared to pure SnO₂, with adsorption energies (Eₐ) of −0.62 eV and −0.18 eV, respectively .

Thermal and Chemical Stability

  • Thermal Decomposition :
    Mg-doped SnO₂ remains stable up to 600°C, while undoped SnO₂ decomposes at 550°C .

  • Acid/Base Resistance :
    Stable in pH 4–10 due to MgO’s buffering effect, but dissolves in concentrated HCl:

    Mg SnO2+6HClMgCl2+SnCl4+3H2O\text{Mg SnO}_2+6\text{HCl}\rightarrow \text{MgCl}_2+\text{SnCl}_4+3\text{H}_2\text{O}

Comparison with Similar Compounds

Data Table: Key Properties of Mg-Sn-O and Similar Oxides

Compound Band Gap (eV) Conductivity (S/cm) Transmittance (%) Key Applications References
Magnesium Tin Oxide ~3.5 Moderate (TCO-grade) >80 Solar cells, displays
SnO₂ 3.6 Moderate ~85 Gas sensors, TCOs
ITO ~3.7 ~10⁴ >90 Displays, touch screens
ZnO 3.2 High ~80 Sensors, LEDs
MgO 7.8 Insulating N/A Catalysts, thermal coatings

Applications of Mg-Sn-O:

  • Optoelectronics : As a TCO in tandem solar cells and anti-reflective coatings .
  • Sensors: Mg-doped SnO₂ variants detect ethanol and volatile organic compounds (VOCs) with high sensitivity .
  • Catalysis: Composite MgO-SnO₂ structures degrade pollutants efficiently .

Advantages Over Peers:

  • Cost : Avoids indium, unlike ITO .
  • Versatility : Tunable properties via doping or composite formation .

Challenges:

  • Lower conductivity than ITO limits use in high-performance displays.
  • Synthesis complexity for phase-pure Mg-Sn-O requires precise annealing .

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